Cas no 63799-11-1 ((S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile)

(S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile is a chiral biphenyl derivative featuring a 2-methylbutyl substituent and a cyano functional group. This compound is of interest in organic synthesis and materials science due to its stereospecific structure, which can influence optical and electronic properties. The presence of the nitrile group enhances its utility as an intermediate in the preparation of liquid crystals, pharmaceuticals, and advanced polymers. Its chiral center allows for applications in asymmetric synthesis and enantioselective catalysis. The compound exhibits high purity and stability under standard conditions, making it suitable for precise research and industrial applications requiring controlled molecular architecture.

(S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile structure

63799-11-1 structure

Product Name:(S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile

CAS No:63799-11-1

MF:C₁₈H₁₉N

MW:249.350164651871

MDL:MFCD00192280

CID:58085

PubChem ID:253661140

Update Time:2025-10-12

(S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- (S)-4'-(2-Methylbutyl)[1,1'-biphenyl]-4-carbonitrile
- 4-(S)-2-Methylbutyl-4'-cyanobiphenyl
- 4-[4-[(2S)-2-Methylbutyl]phenyl]benzonitrile
- (S)-4-Cyano-4'-(2-methylbutyl)biphenyl
- (S)-4'-(2-Methylbutyl)[1,1'-biphenyl]-4'-carbonitrile
- (S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile
- (S)-4-(2-Methylbutyl)biphenyl-4'-carbonitrile
- CB-15
- (S)-4'-(2-Methylbutyl)-4-biphenylcarbonitrile
- [1,1'-Biphenyl]-4-carbonitrile,4'-[(2S)-2-methylbutyl]-
- (1,1'-Biphenyl)-4-carbonitrile, 4'-((2S)-2-methylbutyl)-
- [1,1'-Biphenyl]-4-carbonitrile, 4'-[(2S)-2-methylbutyl]-
- (S)-4'-(2-Methylbutyl)(1,1'-biphenyl)-4-carbonitrile
- AK167073
- 4-Cyano-4'-(2-methylbut-1-yl)biphenyl
- AKOS015918092
- 4-cyano-4'-((s)-2-methylbutyl)biphenyl
- SCHEMBL1533878
- DTXSID80886309
- CS-W012657
- F16573
- 63799-11-1
- A868033
- DS-9216
- MFCD00192280
- EINECS 264-464-8
- NS00054332
- C2913
- DB-362439
- DNJQGRFZQMOYGM-AWEZNQCLSA-N
- 4'-[(2S)-2-METHYLBUTYL]-[1,1'-BIPHENYL]-4-CARBONITRILE
- (S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile
- MDL： MFCD00192280
- Inchi： 1S/C18H19N/c1-3-14(2)12-15-4-8-17(9-5-15)18-10-6-16(13-19)7-11-18/h4-11,14H,3,12H2,1-2H3/t14-/m0/s1
- InChI Key： DNJQGRFZQMOYGM-AWEZNQCLSA-N
- SMILES： N#CC1C=CC(=CC=1)C1C=CC(=CC=1)C[C@@H](C)CC

Computed Properties

Exact Mass: 249.15200
Monoisotopic Mass: 249.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 5.4

Experimental Properties

Color/Form: No data available
Density: 1.017-1.02
Melting Point: No data available
Boiling Point: 388.8°C at 760 mmHg
Flash Point: 190.1±17.3 °C
Refractive Index: 1.5920-1.5960
PSA: 23.79000
LogP: 4.81388

(S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H301,H315,H319,H335
Warning Statement： P301
P310,P305
P351
P338,P302
P352,P321,P405,P501A
Hazard Category Code： 22-36/37/38
Safety Instruction： 26-36/37-60
TSCA：Yes
Storage Condition：Store at 4°C,-4At ℃Store…Better

(S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019108182-5g	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1	97%	5g	$331.74	2023-09-01
Alichem	A019108182-10g	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1	97%	10g	$657.20	2023-09-01
Chemenu	CM254263-5g	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1	95+%	5g	$320	2021-06-16
Chemenu	CM254263-10g	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1	95+%	10g	$580	2021-06-16
TRC	M313710-10mg	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1		10mg	$ 50.00	2022-06-04
TRC	M313710-50mg	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1		50mg	$ 65.00	2022-06-04
TRC	M313710-100mg	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1		100mg	$ 80.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LJ526-50mg	(S)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-carbonitrile	63799-11-1	98%	50mg	59.0CNY	2021-08-06
Chemenu	CM254263-5g	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1	95+%	5g	$320	2022-06-10
Chemenu	CM254263-10g	(S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile	63799-11-1	95+%	10g	$580	2022-06-10